Tilidine Impurity D Hydrochloride

Specification

• CAS No.: 24811-92-5
• Molecular Formula: C13H20ClNO2
• Molecular Weight: 257.75 g/mol
• IUPAC Name: ethyl 3-(dimethylamino)-2-phenylpropanoate;hydrochloride
• Standard InChI: InChI=1S/C13H19NO2.ClH/c1-4-16-13(15)12(10-14(2)3)11-8-6-5-7-9-11;/h5-9,12H,4,10H2,1-3H3;1H
• Standard InChI Key: AIQFIJAURGRSOH-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(CN(C)C)C1=CC=CC=C1.Cl
• Canonical SMILES: CCOC(=O)C(CN(C)C)C1=CC=CC=C1.Cl

Introduction

Tilidine Impurity D Hydrochloride is a compound associated with Tilidine, a controlled substance used as an analgesic. Tilidine itself is a synthetic opioid, widely used in countries like Germany and Belgium for pain management. The impurities of Tilidine, including Tilidine Impurity D Hydrochloride, are crucial in the quality control and synthesis of Tilidine-based pharmaceuticals.

Applications and Uses

Tilidine Impurity D Hydrochloride is primarily used in clinical trials and research settings. It serves as a comparative agent in studies involving analgesics like Nefopam. The presence of impurities like Tilidine Impurity D Hydrochloride is significant in ensuring the purity and efficacy of Tilidine formulations.

Research Findings

Research on Tilidine and its impurities focuses on identifying and characterizing these compounds to improve the synthesis and quality control of Tilidine-based medications. For instance, studies have confirmed the molecular structures of several Tilidine impurities, including cis Tilidine. These findings are essential for optimizing pharmaceutical formulations and ensuring compliance with regulatory standards.

Safety and Handling

Tilidine Impurity D Hydrochloride, like other controlled substances, requires careful handling and storage. It is classified as a controlled product, and its purchase or use may necessitate additional documentation or permits. The compound is also noted for its short shelf life, requiring users to verify its expiry date before use.